Cas no 850567-58-7 (3-(4-Fluorophenyl)aminocarbonylphenylboronic acid, pinacol ester)

• Product Name: 3-(4-Fluorophenyl)aminocarbonylphenylboronic acid, pinacol ester
• CAS No: 850567-58-7
• MF: C₁₉H₂₁BFNO₃
• MW: 341.18434882164
• MDL: MFCD06659930
• CID: 716952
• PubChem ID: 44717307
• Update Time: 2024-10-26

3-(4-Fluorophenyl)aminocarbonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 3-(4-Fluorophenylcarbamoyl)benzeneboronic acid pinacol ester
• 3-(4-Fluorophenyl)aminocarbonylphenylboronic acid, pinacol ester
• Benzamide,N-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• [3-(4-FLUOROPHENYL)AMINOCARBONYL]BENZENEBORONIC ACID, PINACOL ESTER
• 3-(4-FLUOROPHENYL)AMINOCARBONYLPHENYLBORONIC ACID PINACOL ESTER
• 3-[(4-Fluorophenyl)aminocarbonyl]benzeneboronic acid, pinacol ester 95%
• 3-[(4-Fluorophenyl)aminocarbonyl]benzeneboronicacid,pinacolester95%
• 3-(4-FluorophenylcarbaMoyl)benzeneboronic acid pinacol ester, 95%
• Benzamide, N-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-(4-fluorophenyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• H11839
• BS-24298
• CS-0174218
• AKOS015999757
• AB26658
• 850567-58-7
• 3-[(4-Fluorophenyl)aminocarbonyl]benzeneboronic acid, pinacol ester
• DTXSID20660140
• C19H21BFNO3
• MFCD06659930

• MDL： MFCD06659930
• Inchi： 1S/C19H21BFNO3/c1-18(2)19(3,4)25-20(24-18)14-7-5-6-13(12-14)17(23)22-16-10-8-15(21)9-11-16/h5-12H,1-4H3,(H,22,23)
• InChI Key： SNPZVDHDRQNRNU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 341.16000
• Monoisotopic Mass: 341.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 166-168
• Boiling Point: 406.9±30.0 °C at 760 mmHg
• Flash Point: 199.9±24.6 °C
• Refractive Index: 1.552
• PSA: 47.56000
• LogP: 3.45020
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 12.46±0.70(Predicted)

3-(4-Fluorophenyl)aminocarbonylphenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides